(1r,3s,5R,7S)-methyl 3-(2-oxo-1,2-dihydropyridine-3-carboxamido)adamantane-1-carboxylate

• IUPAC Name: methyl 3-[(2-oxo-1H-pyridine-3-carbonyl)amino]adamantane-1-carboxylate
• InChI: InChI=1S/C18H22N2O4/c1-24-16(23)17-6-11-5-12(7-17)9-18(8-11,10-17)20-15(22)13-3-2-4-19-14(13)21/h2-4,11-12H,5-10H2,1H3,(H,19,21)(H,20,22)
• InChI Key: AYYAASOVTADQMU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C12CC3CC(C1)CC(C3)(C2)NC(=O)C4=CC=CNC4=O
• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol

Description

(1r,3s,5R,7S)-methyl 3-(2-oxo-1,2-dihydropyridine-3-carboxamido)adamantane-1-carboxylate is a useful research compound. Its molecular formula is C18H22N2O4 and its molecular weight is 330.384. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Electrochemical Synthesis : Methyl-3,5,7-trifluoroadamantane-1-carboxylate, a key intermediate in the synthesis of adamantane derivatives, was synthesized through the electrochemical fluorination of methyl adamantane-1-carboxylate, demonstrating the utility of adamantane frameworks in chemical synthesis (Monoi & Hara, 2012).

• Polyamide Synthesis : New polyamides containing adamantyl and diamantyl moieties in the main chain were synthesized, showing the versatility of adamantane-based compounds in the development of materials with desirable mechanical and thermal properties (Chern, Shiue, & Kao, 1998).

Broad-Spectrum Antibacterial Candidates

• Antibacterial Activity : Novel N′-heteroarylidene-1-carbohydrazide derivatives based on adamantane were synthesized, chemically and structurally characterized, and identified as broad-spectrum antibacterial candidates with potent activity, indicating the potential of adamantane derivatives in developing new antibacterial agents (Al-Wahaibi et al., 2020).

Material Synthesis and Application

• Polyamides with High Glass Transition Temperatures : The synthesis of polyamides using adamantane derivatives resulted in materials with high glass transition temperatures, demonstrating the impact of adamantane incorporation on the thermal properties of polymers (Liaw & Liaw, 2001).

• Adamantane-Type Cardo Polyamides : New adamantane-type cardo polyamides were synthesized, showcasing the development of high-performance materials with excellent solubility, mechanical strength, and thermal stability, suitable for advanced engineering applications (Liaw, Liaw, & Chung, 1999).